N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H19N3O4S/c1-31(28,29)23-12-11-21(25-26-23)18-7-4-8-19(13-18)24-22(27)15-30-20-10-9-16-5-2-3-6-17(16)14-20/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: DOJJHUMYEQLGCZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide, also known as MN-64, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. It is a small molecule inhibitor that targets protein kinases, which are involved in various cellular processes such as cell growth, division, and differentiation. MN-64 has shown promising results in preclinical studies and is being investigated for its therapeutic potential in various diseases.

Scientific Research Applications

Computational and Pharmacological Evaluation N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide and its derivatives have been computationally evaluated for potential pharmacological actions. Studies have shown that certain derivatives exhibit moderate inhibitory effects against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), indicating potential for tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

Anti-HIV Activity Research into amino acid derivatives of this compound has revealed potential anti-HIV activity. Specifically, derivatives have been synthesized and screened for inhibitory activity against HIV-1 and HIV-2, suggesting a promising avenue for antiviral agent development (Hamad et al., 2010).

Antimicrobial Potential Derivatives bearing a sulfonamide moiety have been synthesized and evaluated for their antimicrobial efficacy. The results demonstrate promising antibacterial and antifungal activities, highlighting the compound's potential in antimicrobial therapy (Darwish et al., 2014).

Chemical Activity and Optical Behaviors The compound and its derivatives have been subject to detailed computational and experimental analysis to determine chemical activities and non-linear optical behaviors. This research helps in understanding the electrophilic and nucleophilic nature of the compound, contributing to the development of materials with specific electronic and optical properties (Gültekin et al., 2020).

Synthetic Applications and Methodology The compound's derivatives have been utilized in synthetic chemistry for the development of new pharmaceutical agents, showcasing the versatility and applicability of this molecule in creating compounds with potential therapeutic benefits (Pu et al., 2007).